Cas no 941984-73-2 (2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide)

• Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide
• CAS No: 941984-73-2
• MF: C₁₇H₂₁ClN₂OS₂
• MW: 368.944440603256
• CID: 6387339
• PubChem ID: 16899964
• Update Time: 2025-06-12

2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide
• F2336-0320
• AKOS024641440
• 941984-73-2
• 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide
• 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-pentylacetamide
• 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-pentylacetamide

• Inchi： 1S/C17H21ClN2OS2/c1-2-3-4-9-19-16(21)10-15-12-23-17(20-15)22-11-13-5-7-14(18)8-6-13/h5-8,12H,2-4,9-11H2,1H3,(H,19,21)
• InChI Key： YFQGRHYHKCZVGV-UHFFFAOYSA-N
• SMILES： C(NCCCCC)(=O)CC1=CSC(SCC2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 368.0783833g/mol
• Monoisotopic Mass: 368.0783833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide

Research Briefing on 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide (CAS: 941984-73-2)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide (CAS: 941984-73-2), a thiazole derivative with potential pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development.

The compound belongs to a class of thiazole-based molecules known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Structural analysis reveals that the presence of the 4-chlorophenylmethylsulfanyl moiety and the pentylacetamide side chain contributes to its unique physicochemical properties and potential interaction with biological targets. Recent synthetic approaches have optimized yield and purity, making it a viable candidate for further pharmacological evaluation.

In vitro studies have demonstrated promising activity against a range of bacterial and fungal pathogens, with minimal cytotoxicity to mammalian cells. Mechanistic investigations suggest that the compound may inhibit key enzymes involved in microbial cell wall synthesis or disrupt membrane integrity. These findings highlight its potential as a lead compound for developing novel antimicrobial agents.

Additionally, preliminary data from cancer cell line assays indicate that 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-pentylacetamide exhibits selective cytotoxicity against certain tumor types, possibly through modulation of apoptosis-related pathways. Further studies are needed to elucidate its precise mechanism of action and optimize its pharmacokinetic profile.

In conclusion, the compound represents a promising scaffold for medicinal chemistry optimization. Future research directions should focus on structure-activity relationship (SAR) studies, in vivo efficacy evaluation, and toxicity profiling to advance its development as a therapeutic agent.